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Welcome to the technical support center for the Molecular Data & Pathway Database (MDPD).
This guide provides answers to common questions and solutions for issues you may encounter
when downloading datasets.

Frequently Asked Questions (FAQS)

Why is my file download failing or incomplete?

An incomplete download occurs when the connection between your computer and the MDPD
server is interrupted.[1][2] This is a common issue, especially with large datasets.

Troubleshooting Steps:

e Check Your Internet Connection: An unstable or slow internet connection is a primary cause
of download failure.[3][4] Try restarting your router or connecting directly via an Ethernet
cable for better stability.[3]

o Ensure Sufficient Disk Space: Lack of adequate storage space on your selected drive will
cause the download to fail.[3][4] Verify that you have more space available than the total size
of the dataset you are downloading.

o Retry the Download: Temporary server-side issues or network congestion can often be
resolved by simply trying the download again.[3]
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+ Use a Download Manager: For large files, a download manager can help by resuming
downloads that have been interrupted, saving you from having to start over.[5]

Below is a workflow to diagnose the cause of a failed download.
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A basic workflow for troubleshooting download failures.

My downloaded file is corrupted. What should | do?

File corruption can happen due to network interruptions or, rarely, an issue with the source file
on the server.[3][4] A corrupted file may be unreadable or cause errors when you try to open or
decompress it.[6]

Methodology for Verifying File Integrity:

The most reliable way to check for corruption is to verify the file's checksum. MDPD provides
MDS5 checksums for all downloadable datasets.

o Locate the Checksum: On the dataset download page, find the provided MD5 value.

o Calculate the Checksum Locally: After downloading, use a command-line tool to calculate
the checksum of your local file.

o On macOS/Linux: Open a terminal and run: md5 /path/to/your/downloaded/file.zip

o On Windows: Open Command Prompt and run: certutil -hashfile
C:\path\to\your\downloaded\file.zip MD5

o Compare: Match the calculated checksum with the one provided on the MDPD website. If
they do not match, the file is corrupted, and you should download it again.[5]

If the problem persists after multiple attempts, consider using a more robust download method,
such as a command-line tool.[7]

What are the common HTTP error codes | might see?

When you interact with the MDPD portal, your browser communicates with our servers using
HTTP. If there's a problem, the server will respond with a status code.[8] Understanding these
codes can help you diagnose the issue.
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Error Code

Meaning

Common Cause & Solution

400 Bad Request

The server could not

understand your request.

This can be caused by a
malformed request from your
browser.[9] Try clearing your
browser cache and cookies,
then attempt the download

again.

401 Unauthorized

You are not logged in or do not

have the correct credentials.

Ensure you are logged into
your MDPD account. If you
are, your session may have
expired. Log out and log back
in.[8][10]

403 Forbidden

You are logged in, but you do
not have permission to access
the data.

This indicates an issue with
your account's permissions for
that specific dataset.[8][9]
Please contact support to

verify your access rights.

404 Not Found

The requested file or page

does not exist.

The link may be broken or the
file may have been moved.[9]
[10] Double-check the URL or
navigate to the dataset from
the MDPD homepage.

500 Internal Server Error

A generic error indicating a

problem on our end.

This is a server-side issue.[9]
[11] Please wait a few minutes
and try again. If the problem
persists, our team is likely

already working on a fix.

503 Service Unavailable

The MDPD server is
temporarily overloaded or

down for maintenance.

This is usually temporary.[11]
Please try your download

again at a later time.

When should | use the API instead of a direct download?
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Both direct download (from your browser) and the MDPD API are valid ways to get data, but

they are suited for different scenarios.[12][13]

) API Download
Feature Direct Download (Browser) .
(Programmatic)
Ideal for large datasets, batch
Best for single files or smaller downloads, or integrating
Use Case ]
datasets. MDPD data into automated
workflows.[12][14]
_ _ More robust; can be scripted to
o Prone to interruption from _
Reliability ] resume failed downloads and
unstable connections.[1] - ) )
verify integrity automatically.[7]
Limited by browser Can be faster for large-scale
Speed performance and network transfers, especially when
stability. using optimized tools.[15]
Requires basic knowledge of
] ] Minimal; just click and save. command-line tools or a
Technical Skill

[14]

scripting language like Python.
[14]

The diagram below illustrates the decision-making process for choosing a download method.
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Need to Download Data

Is the dataset large (>5GB)
or do you need multiple datasets?

No

Do you need to automate
the download process?

Yes

No Yes

Recommended Method: Recommended Method:
Direct Browser Download API| Download

Click to download full resolution via product page

Choosing between direct download and the API.

Experimental Protocols: Using Command-Line Tools
for Reliable Downloads

For researchers needing to download large datasets reliably, using command-line tools like
wget or cURL is highly recommended. These tools are less prone to failure and support

resuming interrupted downloads.
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Protocol: Downloading with wget

wget is a robust tool for downloading files from the command line.
Methodology:

o Get the Download Link: From the MDPD data portal, right-click the download button for your
desired dataset and select "Copy Link Address."

e Open a Terminal: Access the command-line interface on your system (Terminal on
macOS/Linux, PowerShell or Command Prompt on Windows).

o Execute the Command: Use the following command structure. The -c flag tells wget to
continue an interrupted download.

» Authentication (If Required): If the dataset requires you to be logged in, you will need to
provide your API key or session cookie.

o Example with API Key Header:

This method provides a more stable and efficient way to handle large data transfers compared
to a standard browser download.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [MDPD Technical Support Center: Troubleshooting Data
Downloads]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676119#resolving-data-download-errors-from-the-
mdpd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

